N-(3-methylphenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide

• IUPAC Name: N-(2-ethenoxyethyl)-N'-(3-methylphenyl)oxamide
• InChI: InChI=1S/C13H16N2O3/c1-3-18-8-7-14-12(16)13(17)15-11-6-4-5-10(2)9-11/h3-6,9H,1,7-8H2,2H3,(H,14,16)(H,15,17)
• InChI Key: CDVVAYGBKRQGDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NCCOC=C
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-(3-methylphenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide, commonly known as MVE-2, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. MVE-2 is a member of the class of compounds known as vinylamide derivatives and has been found to exhibit interesting biological properties.

Mechanism of Action

The exact mechanism of action of MVE-2 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to a reduction in the growth of cancer cells, making MVE-2 a potential candidate for use in cancer treatment.
Biochemical and Physiological Effects:
In addition to its potential use in cancer treatment, MVE-2 has also been found to exhibit a variety of other biochemical and physiological effects. For example, MVE-2 has been found to exhibit anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MVE-2 in lab experiments is that it is a relatively simple compound to synthesize, making it readily available for use in research. However, one limitation of using MVE-2 is that its mechanism of action is not fully understood, making it difficult to design experiments that can fully elucidate its biological properties.

Future Directions

There are a variety of future directions that could be pursued in the study of MVE-2. For example, further research could be done to fully elucidate its mechanism of action, which could help to identify additional potential applications for this compound. Additionally, research could be done to identify other compounds that exhibit similar biological properties to MVE-2, which could help to identify new candidates for use in scientific research.

Synthesis Methods

The synthesis of MVE-2 involves the reaction of 3-methylbenzamide with 2-chloroethyl vinyl ether in the presence of a base, such as potassium carbonate. The reaction is typically carried out in an organic solvent, such as dimethylformamide, and the resulting MVE-2 product is obtained through a series of purification steps.

Scientific Research Applications

MVE-2 has been found to exhibit a variety of interesting biological properties, making it a potential candidate for use in scientific research. One area of research that has shown promise is in the study of cancer. MVE-2 has been found to inhibit the growth of certain cancer cells, making it a potential candidate for use in cancer treatment.